BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Amino-5-bromopyridin-4-ol chemical structure
and properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Amino-5-bromopyridin-4-ol

Cat. No.: B168431

3-Amino-5-bromopyridin-4-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure and
properties of 3-Amino-5-bromopyridin-4-ol (CAS No: 101084-20-2), a substituted pyridine
derivative of interest in medicinal chemistry and drug development. Due to the limited
availability of specific experimental data for this compound in publicly accessible literature, this
document also presents relevant data for the closely related compound, 3-Amino-5-
bromopyridine, for comparative purposes. Furthermore, this guide outlines a generalized
synthetic approach and characterization workflow applicable to substituted pyridin-4-ols,
offering valuable insights for researchers working with this class of compounds.

Chemical Structure and Physicochemical Properties

3-Amino-5-bromopyridin-4-ol possesses a pyridine ring substituted with an amino group at
the 3-position, a bromine atom at the 5-position, and a hydroxyl group at the 4-position. The

presence of these functional groups suggests its potential as a versatile building block in the
synthesis of more complex molecules with potential biological activity.

Table 1: Physicochemical Properties of 3-Amino-5-bromopyridin-4-ol
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Property Value Source
CAS Number 101084-20-2 [11[2]
Molecular Formula CsHsBrN20 [1]
Molecular Weight 189.01 g/mol [1]
Appearance Solid (form) [1]

DMZVRJIHJIGBNINH-

InChl Key [1]
UHFFFAOYSA-N

SMILES Nclcncc(Br)clO [1]

Note: Quantitative experimental data such as melting point, boiling point, pKa, and solubility for
3-Amino-5-bromopyridin-4-ol are not readily available in the cited literature.

Comparative Data: 3-Amino-5-bromopyridine

For the benefit of researchers, this section provides experimental data for the structurally
related compound, 3-Amino-5-bromopyridine (CAS No: 13535-01-8). It is crucial to note that
this data is not for 3-Amino-5-bromopyridin-4-ol and should be used for comparative and

informational purposes only.

Table 2: Experimental Data for 3-Amino-5-bromopyridine

Property Value Source
Melting Point 65-69 °C [3]
Appearance Solid [3]

Note: Detailed spectral data (NMR, IR, Mass Spectrometry) for 3-Amino-5-bromopyridine is
available in various databases but is not included here to avoid confusion with the primary

topic.

Synthesis and Characterization
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While a specific, detailed experimental protocol for the synthesis of 3-Amino-5-bromopyridin-
4-ol is not available in the reviewed literature, a general synthetic strategy can be proposed
based on established methodologies for the preparation of substituted pyridin-4-ols.

Generalized Synthetic Workflow

A plausible synthetic route could involve a multi-step process starting from a readily available
pyridine derivative. The following diagram illustrates a conceptual workflow.
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Generalized Synthesis of 3-Amino-5-bromopyridin-4-ol

Bromination

e.g., HNO3/H2S04

Nucleophilic Substitution

Gntroduction of Hydroxyl Group)

e.g., Fe/HCl or H2/Pd-C

(Reduction of Nitro Group)

Purification
(e.g., Chromatography, Recrystallization)
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General Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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